Single-molecule photon-fueled DNA nanoscissors for DNA cleavage based on the regulation of substrate binding affinity by azobenzene†
Chemical Communications Pub Date: 2013-07-29 DOI: 10.1039/C3CC44188A
Abstract
A pair of single-molecule photo-responsive DNA nanoscissors for DNA cleavage based on the regulation of substrate binding affinity was designed and fabricated. Compared with other DNA nanomachines, our DNA nanoscissors have the advantages of a clean switching mechanism, as well as robust and highly reversible operation.
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Journal Nameļ¼Chemical Communications
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